molecular formula C17H17NO4 B276629 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid

Cat. No. B276629
M. Wt: 299.32 g/mol
InChI Key: QKGYIWRDVROKAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid, also known as DMMDA-2, is a synthetic compound that belongs to the class of phenethylamines. It is a potent psychedelic drug that has gained attention in the scientific community due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid acts as a partial agonist of the serotonin 5-HT2A receptor, which is responsible for regulating mood, perception, and cognition. It binds to the receptor and activates it, leading to an increase in serotonin levels in the brain. This increase in serotonin levels is believed to be responsible for the psychoactive effects of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been shown to have a range of biochemical and physiological effects. It increases the release of serotonin in the brain, leading to altered perception, mood, and cognition. It also increases heart rate, blood pressure, and body temperature. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been shown to have a low toxicity profile, and there have been no reported cases of overdose or toxicity.

Advantages and Limitations for Lab Experiments

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has several advantages for lab experiments, including its potent psychoactive effects, low toxicity profile, and unique chemical structure. However, it also has several limitations, including its challenging synthesis method and the need for advanced knowledge in organic chemistry. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid is also a controlled substance in many countries, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid. One potential area of research is its potential therapeutic benefits in treating mental health disorders. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid may also be investigated for its potential use in neuroscience research, particularly in studying the brain's serotonin system and its role in mental health. Additionally, further research may be conducted to better understand the mechanism of action of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid and its biochemical and physiological effects.

Synthesis Methods

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid can be synthesized through a multistep process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with methylamine and 2-bromo-4-methylbenzoic acid. The final product is obtained through purification and crystallization techniques. The synthesis of 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid is challenging due to the complexity of the chemical structure, and it requires advanced knowledge in organic chemistry.

Scientific Research Applications

3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has been studied for its potential therapeutic benefits in treating various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have a positive impact on mood, cognition, and perception. 3-[(2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)amino]-2-methylbenzoic acid has also been investigated for its potential use in neuroscience research, particularly in studying the brain's serotonin system and its role in mental health.

properties

Molecular Formula

C17H17NO4

Molecular Weight

299.32 g/mol

IUPAC Name

3-(2,3-dihydro-1,4-benzodioxin-6-ylmethylamino)-2-methylbenzoic acid

InChI

InChI=1S/C17H17NO4/c1-11-13(17(19)20)3-2-4-14(11)18-10-12-5-6-15-16(9-12)22-8-7-21-15/h2-6,9,18H,7-8,10H2,1H3,(H,19,20)

InChI Key

QKGYIWRDVROKAN-UHFFFAOYSA-N

SMILES

CC1=C(C=CC=C1NCC2=CC3=C(C=C2)OCCO3)C(=O)O

Canonical SMILES

CC1=C(C=CC=C1NCC2=CC3=C(C=C2)OCCO3)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.